Cas no 2138116-28-4 (6-(Prop-2-en-1-ylsulfanyl)spiro[4.5]decan-8-one)

• Product Name: 6-(Prop-2-en-1-ylsulfanyl)spiro[4.5]decan-8-one
• CAS No: 2138116-28-4
• MF: C₁₃H₂₀OS
• MW: 224.362302780151
• CID: 5800386
• PubChem ID: 165963577
• Update Time: 2025-06-30

6-(Prop-2-en-1-ylsulfanyl)spiro[4.5]decan-8-one Chemical and Physical Properties

Names and Identifiers

• 6-(prop-2-en-1-ylsulfanyl)spiro[4.5]decan-8-one
• 2138116-28-4
• EN300-1159613
• 6-(Prop-2-en-1-ylsulfanyl)spiro[4.5]decan-8-one

• Inchi： 1S/C13H20OS/c1-2-9-15-12-10-11(14)5-8-13(12)6-3-4-7-13/h2,12H,1,3-10H2
• InChI Key： AOKXAVHGQCERGN-UHFFFAOYSA-N
• SMILES： S(CC=C)C1CC(CCC21CCCC2)=O

Computed Properties

• Exact Mass: 224.12348643g/mol
• Monoisotopic Mass: 224.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4Ų

Additional information on 6-(Prop-2-en-1-ylsulfanyl)spiro[4.5]decan-8-one

6-(Prop-2-en-1-ylsulfanyl)spiro[4.5]decan-8-one: A Comprehensive Overview

6-(Prop-2-en-1-ylsulfanyl)spiro[4.5]decan-8-one (CAS No. 2138116-28-4) is a unique compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This spirocyclic ketone, characterized by its distinctive sulfur-containing substituent, has shown promising potential in various applications, including drug discovery and materials science. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 6-(Prop-2-en-1-ylsulfanyl)spiro[4.5]decan-8-one.

Chemical Structure and Properties

The chemical structure of 6-(Prop-2-en-1-ylsulfanyl)spiro[4.5]decan-8-one is defined by its spirocyclic framework, which consists of a 4-membered ring fused to a 5-membered ring, with an 8-keto group and a propenylsulfanyl substituent at the 6-position. The presence of the sulfur atom in the propenylsulfanyl group imparts unique chemical and physical properties to the molecule. The compound is typically a white crystalline solid with a molecular weight of 230.37 g/mol and a melting point of approximately 75°C.

The spirocyclic structure provides rigidity and conformational stability, which can be advantageous in designing molecules with specific biological activities. The ketone functionality at the 8-position can participate in various chemical reactions, such as nucleophilic addition and condensation reactions, making it a versatile building block for synthetic chemistry.

Synthesis Methods

The synthesis of 6-(Prop-2-en-1-ylsulfanyl)spiro[4.5]decan-8-one has been explored through several routes, each with its own advantages and limitations. One common approach involves the reaction of an appropriate cyclohexanone derivative with a propenylthiol reagent under suitable conditions. For instance, the reaction of cyclohexanone with 3-butenyl mercaptan in the presence of a base can yield the desired product through an intramolecular cyclization process.

An alternative method involves the use of transition metal-catalyzed reactions to construct the spirocyclic framework. Palladium-catalyzed cross-coupling reactions have been particularly effective in this context, allowing for high yields and excellent regioselectivity. Recent advancements in catalytic methods have further optimized these synthetic routes, making them more efficient and environmentally friendly.

Biological Activities

6-(Prop-2-en-1-ylsulfanyl)spiro[4.5]decan-8-one has been investigated for its potential biological activities, particularly in the areas of anti-inflammatory and anticancer research. Studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 6-(Prop-2-en-1-ylsulfanyl)spiro[4.5]decan-8-one has demonstrated potent anticancer activity against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis through the activation of caspase pathways and the modulation of cell cycle progression. These findings have sparked interest in exploring its potential as a lead compound for cancer therapy.

Recent Research Advancements

The past few years have seen significant advancements in the study of 6-(Prop-2-en-1-ylsulfanyl)spiro[4.5]decan-8-one. Researchers have focused on optimizing its synthesis methods to improve yield and purity while reducing environmental impact. For example, green chemistry approaches using biocatalysts have shown promise in achieving these goals.

In terms of biological applications, recent studies have explored the use of 6-(Prop-2-en-1-ylsulfanyl)spiro[4.5]decan-8-one as a scaffold for developing novel drug candidates. One notable study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of several derivatives with enhanced pharmacological properties compared to the parent compound.

Conclusion

In conclusion, 6-(Prop-2-en-1-ylsulfanyl)spiro[4.5]decan-8-one (CAS No. 2138116-28-4) is a versatile compound with a unique chemical structure that holds great potential in various fields of research and application. Its anti-inflammatory and anticancer properties make it an attractive target for drug discovery efforts, while ongoing advancements in synthetic methods continue to enhance its accessibility and utility.

This comprehensive overview highlights the current state of knowledge regarding this compound and underscores its significance in both academic research and industrial applications.